Cas no 2171616-97-8 (tert-butyl 4-amino(1,1-dioxo-1lambda6-thian-4-yl)methyl-4-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 4-amino(1,1-dioxo-1lambda6-thian-4-yl)methyl-4-hydroxypiperidine-1-carboxylate
• CAS No: 2171616-97-8
• MF: C₁₆H₃₀N₂O₅S
• MW: 362.484803676605
• CID: 6011969
• PubChem ID: 165786995
• Update Time: 2025-10-29

tert-butyl 4-amino(1,1-dioxo-1lambda6-thian-4-yl)methyl-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino(1,1-dioxo-1lambda6-thian-4-yl)methyl-4-hydroxypiperidine-1-carboxylate
• 2171616-97-8
• EN300-1639333
• tert-butyl 4-[amino(1,1-dioxo-1lambda6-thian-4-yl)methyl]-4-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C16H30N2O5S/c1-15(2,3)23-14(19)18-8-6-16(20,7-9-18)13(17)12-4-10-24(21,22)11-5-12/h12-13,20H,4-11,17H2,1-3H3
• InChI Key： QLMXFWUHKBWVQZ-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)C(C1(CCN(C(=O)OC(C)(C)C)CC1)O)N)(=O)=O

Computed Properties

• Exact Mass: 362.18754324g/mol
• Monoisotopic Mass: 362.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 118Ų

Additional information on tert-butyl 4-amino(1,1-dioxo-1lambda6-thian-4-yl)methyl-4-hydroxypiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-amino(1,1-dioxo-1lambda6-thian-4-yl)methyl-4-hydroxypiperidine-1-carboxylate (CAS No. 2171616-97-8)

The compound tert-butyl 4-amino(1,1-dioxo-1lambda6-thian-4-yl)methyl-4-hydroxypiperidine-1-carboxylate (CAS No. 2171616-97-8) is a highly specialized chemical entity with significant potential in pharmaceutical and organic synthesis applications. Its unique structural features, including the piperidine backbone and sulfone (1,1-dioxo-1lambda6-thian) moiety, make it a valuable intermediate for drug discovery and development. Researchers and industry professionals are increasingly exploring its utility in the design of novel bioactive molecules, particularly in the context of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for piperidine derivatives has surged due to their versatility in medicinal chemistry. The presence of both amino and hydroxy functional groups in this compound allows for further derivatization, enabling the creation of targeted molecules with enhanced pharmacokinetic properties. The tert-butyl carbamate (Boc) protecting group is another critical feature, offering stability during synthetic processes while allowing for selective deprotection under mild conditions. This makes CAS No. 2171616-97-8 a preferred choice for multi-step synthetic routes.

The sulfone component (1,1-dioxo-1lambda6-thian) in this compound has garnered attention for its role in improving solubility and bioavailability, a recurring challenge in modern drug design. With the rise of AI-driven drug discovery and computational chemistry, researchers are leveraging tools like molecular docking and QSAR modeling to predict the interactions of such derivatives with biological targets. This aligns with the growing trend of rational drug design, where compounds like tert-butyl 4-amino(1,1-dioxo-1lambda6-thian-4-yl)methyl-4-hydroxypiperidine-1-carboxylate serve as key building blocks.

From a synthetic perspective, this compound’s stability under various conditions makes it suitable for high-throughput screening (HTS) and combinatorial chemistry. Its applications extend to the development of protease inhibitors and GPCR modulators, areas of high interest in the pharmaceutical industry. Additionally, the compound’s compatibility with green chemistry principles—such as reduced waste generation and energy efficiency—positions it as a sustainable option for large-scale production.

For researchers seeking alternatives to traditional intermediates, CAS No. 2171616-97-8 offers a compelling solution. Its structural complexity and functional diversity address common pain points in peptide mimetics and small-molecule drug development. As the industry shifts toward personalized medicine and targeted therapies, the demand for such advanced intermediates is expected to grow exponentially.

In summary, tert-butyl 4-amino(1,1-dioxo-1lambda6-thian-4-yl)methyl-4-hydroxypiperidine-1-carboxylate represents a cutting-edge tool for chemists and pharmacologists. Its multifaceted applications, combined with its alignment with contemporary trends like AI-assisted research and sustainable synthesis, underscore its importance in the evolving landscape of chemical innovation.